Cas no 1515717-38-0 (N-{3-(propan-2-yl)phenylmethyl}hydroxylamine)

• Product Name: N-{3-(propan-2-yl)phenylmethyl}hydroxylamine
• CAS No: 1515717-38-0
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5920039
• PubChem ID: 82596850
• Update Time: 2025-10-29

N-{3-(propan-2-yl)phenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-{3-(propan-2-yl)phenylmethyl}hydroxylamine
• 1515717-38-0
• N-{[3-(propan-2-yl)phenyl]methyl}hydroxylamine
• EN300-1752504

• Inchi： 1S/C10H15NO/c1-8(2)10-5-3-4-9(6-10)7-11-12/h3-6,8,11-12H,7H2,1-2H3
• InChI Key： ASXBAXHTWIRAKO-UHFFFAOYSA-N
• SMILES： ONCC1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.3Ų

Additional information on N-{3-(propan-2-yl)phenylmethyl}hydroxylamine

Comprehensive Overview of N-{3-(propan-2-yl)phenylmethyl}hydroxylamine (CAS No. 1515717-38-0)

N-{3-(propan-2-yl)phenylmethyl}hydroxylamine (CAS No. 1515717-38-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to as a hydroxylamine derivative, is widely utilized in the synthesis of bioactive molecules, making it a critical intermediate in drug discovery and development. Researchers and industry professionals frequently search for CAS 1515717-38-0 to explore its applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

The molecular structure of N-{3-(propan-2-yl)phenylmethyl}hydroxylamine features a hydroxylamine group (-NHOH) attached to a substituted phenyl ring, which enhances its reactivity and versatility in synthetic pathways. This compound is particularly valuable in the development of small-molecule inhibitors and enzyme modulators, which are pivotal in treating various diseases. Recent trends in pharmaceutical research highlight the growing demand for hydroxylamine-based compounds, as they exhibit promising potential in targeting oxidative stress-related disorders and neurodegenerative conditions.

One of the key advantages of N-{3-(propan-2-yl)phenylmethyl}hydroxylamine is its role in click chemistry and bioconjugation techniques. These methods are essential for labeling biomolecules and developing diagnostic tools, which aligns with the increasing focus on personalized medicine. Scientists often inquire about the synthetic routes for CAS 1515717-38-0 to optimize its production for large-scale applications. Additionally, its stability under various conditions makes it a preferred choice for industrial and academic laboratories.

In the context of green chemistry, N-{3-(propan-2-yl)phenylmethyl}hydroxylamine is being explored for its potential in sustainable synthesis. The compound’s ability to participate in eco-friendly reactions, such as catalytic hydrogenation and metal-free transformations, has positioned it as a candidate for reducing environmental impact in chemical manufacturing. This aligns with the global push toward sustainable pharmaceuticals and green solvents, topics that are highly searched in academic and industrial forums.

Market dynamics for CAS 1515717-38-0 indicate a steady growth trajectory, driven by its expanding applications in drug discovery and material science. Pharmaceutical companies and research institutions are increasingly sourcing this compound for preclinical studies, particularly in oncology and immunology. The rise of AI-driven drug discovery has further amplified interest in hydroxylamine derivatives, as computational models predict their efficacy in novel drug candidates. This trend underscores the compound’s relevance in modern scientific advancements.

Quality control and regulatory compliance are critical aspects of working with N-{3-(propan-2-yl)phenylmethyl}hydroxylamine. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure its purity and consistency. Researchers frequently search for analytical methods for CAS 1515717-38-0 to meet stringent industry standards. Furthermore, proper storage conditions—such as protection from moisture and light—are essential to maintain the compound’s integrity over time.

In summary, N-{3-(propan-2-yl)phenylmethyl}hydroxylamine (CAS No. 1515717-38-0) is a versatile and valuable compound with broad applications in pharmaceuticals, biotechnology, and sustainable chemistry. Its role in drug development, bioconjugation, and green synthesis makes it a focal point for ongoing research. As the demand for innovative and eco-friendly chemical solutions grows, this compound is poised to play an increasingly significant role in scientific and industrial advancements.